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Compound Focus: 7-Chloro-1-heptanol

CAS No.: 55944-70-2

Cat. No.: S1893639

A Versatile Organic Building Block

7-Chloro-1-heptanol is valued in organic synthesis as a bifunctional intermediate due to its distinct
reactive sites: a terminal chlorine atom and a hydroxyl group [1]. This structure allows it to undergo various

transformations, making it a flexible starting point for constructing more complex molecules [1].

Its primary applications span several areas of chemical research and development [1] [2]:

¢ Organic Synthesis & Pharmaceutical Intermediates: Serves as a foundational building block in the
multi-step synthesis of complex organic molecules, including potential pharmaceuticals.

e Specialty Chemicals: Its amphiphilic nature (both water-attracting and water-repelling parts) makes
it suitable for producing surfactants and emulsifiers.

e Material Science: Researchers explore its use in modifying polymers and developing new materials

with specific surface properties.
¢ General Research & Development: Its well-defined reactivity makes it a staple in R&D labs for

exploring new chemical reactions and synthesizing novel compounds.

Synthesis and Key Properties

The synthesis of 7-Chlore-1-heptanol primarily involves the chlorination of 1-heptanol. The most efficient
method uses thionyl chloride (SOCI2), which provides high yields and relatively straightforward purification

due to gaseous by-products [2].
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The workflow for its synthesis and subsequent application as a building block can be summarized as follows:
1-Heptanol
(Starting Material)

Chlorination
Reagent: Thionyl Chloride (SOCI2)
Conditions: Reflux, 80-100°C

7-Chloro-1-heptanol
(C7H1sCIO)

Purification
Technique: Distillation

Pure Intermediate
Ready for Application

Other
Transformations

Nucleophilic
Substitution

Oxidation

Pharmaceutical Surfactants & Advanced
Intermediates Emulsifiers Materials

Click to download full resolution via product page
Synthesis and application pathway of 7-Chloro-1-heptanol.

The table below compares the common synthesis routes as detailed in the search results [2]:
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Starting . Yield .
. Reagent Conditions Mechanism
Material (%)
1-Heptanol Thionyl chloride (SOCI2)  Reflux, 80-100°C, 2- 85-92 SNI/SN2
4h
1-Heptanol Phosphorus trichloride Reflux, 70-90°C, 3-6  78-85 SN2
(PCls) h
7- Lithium chloride (LiCl) DMF, 120°C, 8-12h  65-75 SN2 (Halogen
Bromoheptanol exchange)

Key Chemical Properties:

e Molecular Formula: C7H15CIO [3] [2]

¢ Molecular Weight: 150.64 g/mol [2]

e CAS Number: 55944-70-2 [2]

¢ Reactivity: The chlorine atom is susceptible to nucleophilic substitution, allowing the formation of
derivatives. The hydroxyl group can be oxidized or participate in hydrogen bonding [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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